4-bromo-2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-amine

• IUPAC Name: 4-bromo-2-(4-fluorophenyl)-6-methylbenzotriazol-5-amine
• InChI: InChI=1S/C13H10BrFN4/c1-7-6-10-13(11(14)12(7)16)18-19(17-10)9-4-2-8(15)3-5-9/h2-6H,16H2,1H3
• InChI Key: GEXPQAXWTYOBRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C(=C1N)Br)C3=CC=C(C=C3)F
• Molecular Formula: C13H10BrFN4
• Molecular Weight: 321.15 g/mol

Description

4-bromo-2-(4-fluorophenyl)-6-methyl-2H-benzotriazol-5-amine, also known as BFTBA, is an organic compound with a wide range of applications in scientific research. It is a versatile compound that has been used in numerous experiments and studies to explore a variety of biochemical and physiological processes. In

Scientific Research Applications

Preclinical Evaluation of Antitumor Properties

Research on structurally similar benzothiazoles has highlighted their potential in cancer treatment due to their selective, potent antitumor properties. These compounds, through modification, such as fluorination and amino acid conjugation, have shown promising results in overcoming metabolic inactivation and improving solubility, leading to significant retardation of tumor growth in preclinical models. Notably, the amino acid prodrugs of these benzothiazoles exhibit manageable toxic side effects, suggesting their suitability for clinical evaluation (Bradshaw et al., 2002).

Development of Fluorescent Probes

The synthesis of fluorescent and colorimetric probes based on benzothiazole derivatives has been reported. These probes demonstrate high solubility in water, exceptional stability, selectivity, and significant Stokes shifts, making them potent candidates for real-time pH sensing and intracellular pH imaging. Such advancements in the design of fluorescent probes highlight the versatility of benzothiazole-based compounds in analytical applications (Diana et al., 2020).

Analytical Chemistry Applications

Benzotriazole derivatives have been synthesized for use as highly sensitive fluorescence derivatization reagents for carboxylic acids. These compounds facilitate the detection of carboxylic acids at femtomolar levels per injection, showcasing their utility in high-performance liquid chromatography (HPLC) for sensitive and specific analytical purposes (Narita & Kitagawa, 1989).

Material Science and Synthesis of Metal Complexes

Research into the nucleophilic substitution of bromo and nitrophthalodinitriles has led to the synthesis of phthalocyanines and metal complexes based on benzotriazole derivatives. These compounds exhibit unique spectral properties, suggesting their application in the development of materials with specific optical characteristics (Znoiko et al., 2007).